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Compound of Interest

Compound Name: SMART-H

Cat. No.: B1663119

Disclaimer: Initial research indicates that "SMART-H" is not a standardized or widely
recognized acronym in the field of materials science. However, a notable initiative, SMART-H
(Infrastructure for Materials Research for Transporting Hydrogen), was established in Norway
in 2022. This facility focuses on investigating the effects of hydrogen on material behavior from
the nano to the macro scale.[1] This guide will proceed by presenting the details of this specific
SMART-H initiative.

Introduction to SMART-H: Infrastructure for
Materials Research for Transporting Hydrogen

The SMART-H laboratory is a research infrastructure dedicated to understanding the
challenges associated with materials exposed to hydrogen.[1] A collaboration between the
Department of Mechanical and Industrial Engineering (MTP)/NTNU and the Department of
Materials and Nanotechnology/SINTEF Industry, SMART-H aims to provide unique laboratory
facilities to investigate the influence of hydrogen on material properties across multiple scales.
[1] The establishment of SMART-H was funded by the Research Council of Norway (RCN)
under the "National Financing Initiative for Research Infrastructure (INFRASTRUKTUR) 2018-
2025" program.[1] The primary goal of this initiative is to accelerate the transition away from a
society reliant on fossil fuels by addressing the material challenges of a hydrogen-based
energy system.[1]

The research infrastructure is divided into four key areas:
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Hydrogen Uptake and Diffusion Lab

Mechanical Properties Lab

Microscopy and Characterization Lab

Modeling and Simulation Hub

Core Research Areas and Experimental Capabilities

The SMART-H facility is equipped with state-of-the-art instrumentation to probe the intricate

interactions between hydrogen and various materials. The experimental capabilities are

designed to provide a comprehensive understanding of hydrogen embrittlement and other

hydrogen-induced material degradation phenomena.

The following tables summarize the core experimental capabilities within the SMART-H

laboratories.

Table 1: Hydrogen Uptake and Diffusion Lab

Parameter Technique

Measurement Capability

) Gas Phase Permeation
Hydrogen Permeation
System

High-pressure (up to 1000 bar)
and high-temperature (up to
500°C) hydrogen permeation
measurements.

) Thermal Desorption
Hydrogen Concentration
Spectroscopy (TDS)

Quantification of diffusible and
trapped hydrogen with high

sensitivity (ppm levels).

Hydrogen Diffusion Electrochemical Permeation

In-situ measurement of
hydrogen diffusion coefficients
in metallic alloys under various
electrochemical conditions.

Isotope Exchange Mass
Hydrogen Isotope Exchange
Spectrometry

Differentiating between surface
and bulk hydrogen
interactions.
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Table 2: Mechanical Properties Lab

Parameter Technique

Measurement Capability

) ] In-situ Hydrogen Tensile
Tensile Properties ]
Testing

Uniaxial tensile testing in a
high-pressure hydrogen
environment to determine the
effect of hydrogen on yield
strength, ultimate tensile
strength, and ductility.

In-situ Hydrogen Fracture
Fracture Toughness } ]
Mechanics Testing

Measurement of fracture
toughness (KIC, JIC) in the
presence of hydrogen to
assess susceptibility to

hydrogen-induced cracking.

) ) In-situ Hydrogen Fatigue
Fatigue Properties

Evaluation of fatigue crack

growth rates and fatigue life

Testing under cyclic loading in a
hydrogen environment.
High-resolution mapping of
mechanical properties at the
Hardness and Modulus Nanoindentation micro and nano-scale to

identify localized hydrogen

effects.

Experimental Protocols

Detailed methodologies are crucial for reproducible research in the field of hydrogen-materials

interactions. The following are representative protocols for key experiments conducted at

SMART-H.

e Sample Preparation:

o Machine standard flat or cylindrical tensile specimens according to ASTM E8/E8M.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b1663119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Mechanically polish the gauge section to a mirror finish (e.g., using up to 1 pm diamond
suspension) to minimize surface defects.

o Clean the specimens ultrasonically in acetone and ethanol and dry them thoroughly.

e Test Setup:

o Mount the specimen in the grips of the in-situ hydrogen tensile testing machine.

o Seal the high-pressure chamber.

o Evacuate the chamber to a high vacuum (< 1 x 10-6 mbar) to remove residual gases.
e Hydrogen Charging:

o Introduce high-purity hydrogen gas into the chamber to the desired pressure (e.g., 100
bar).

o Allow the specimen to pre-charge with hydrogen for a specified duration (e.g., 24 hours) at
a set temperature to achieve a uniform hydrogen concentration.

e Mechanical Testing:

o Apply a uniaxial tensile load at a constant strain rate (e.g., 10-5 s-1).

o Record the load and displacement data continuously until the specimen fractures.

o Monitor the test environment (pressure and temperature) throughout the experiment.
e Post-mortem Analysis:

o Carefully remove the fractured specimen from the chamber.

o Analyze the fracture surface using a Scanning Electron Microscope (SEM) to identify the
fracture mode (e.g., ductile, brittle, intergranular, transgranular).

e Sample Preparation:
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o Prepare small, thin samples (e.g., 10 mm x 10 mm x 0.5 mm) to ensure efficient hydrogen
desorption.

o Charge the samples with hydrogen using either gas-phase or electrochemical methods to
the desired concentration.

e TDS Analysis:

[¢]

Place the hydrogen-charged sample in the TDS vacuum chamber.

[e]

Evacuate the chamber to an ultra-high vacuum (< 1 x 10-9 mbar).

o

Heat the sample at a constant linear rate (e.g., 100°C/hour).

[¢]

Monitor the hydrogen desorption rate using a quadrupole mass spectrometer as a function
of temperature.

o Data Analysis:
o Plot the hydrogen desorption rate versus temperature to obtain the TDS spectrum.
o Deconvolute the spectrum to identify different hydrogen trapping states within the material.

o Calculate the activation energy for desorption from each trap site to characterize the
binding energy of hydrogen.

Visualization of Key Concepts

Diagrams are essential for illustrating the complex processes and workflows in materials
science research.
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Caption: Workflow for assessing hydrogen embrittlement susceptibility.
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Caption: Interrelation of research areas within the SMART-H initiative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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